Benzeneacetic acid, alpha-hydroxy-, ammonium salt

• Molecular Formula: C8H11NO3
• Molecular Weight: 169.18 g/mol
• IUPAC Name: azanium;2-hydroxy-2-phenylacetate
• InChI: InChI=1S/C8H8O3.H3N/c9-7(8(10)11)6-4-2-1-3-5-6;/h1-5,7,9H,(H,10,11);1H3
• InChI Key: BDEXTKUJIZCFST-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C(=O)[O-])O.[NH4+]

Description

Ammonium mandelate is a chemical compound with the molecular formula C8H11NO3. It is the ammonium salt of mandelic acid, a type of aromatic alpha-hydroxy acid. This compound is known for its applications in various fields, including medicine and industrial chemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions

Ammonium mandelate can be synthesized by neutralizing mandelic acid with ammonium hydroxide. The reaction typically involves dissolving mandelic acid in water and then adding ammonium hydroxide until the pH reaches a neutral level. The solution is then evaporated to obtain ammonium mandelate crystals .

Industrial Production Methods

Industrial production of ammonium mandelate follows a similar process but on a larger scale. The reaction conditions are carefully controlled to ensure high purity and yield. The process involves the use of high-quality reagents and precise temperature and pH control to optimize the crystallization of ammonium mandelate .

Chemical Reactions Analysis

Types of Reactions

Ammonium mandelate undergoes several types of chemical reactions, including:

Oxidation: It can be oxidized to produce benzoylformic acid.

Reduction: It can be reduced to mandelic acid.

Substitution: It can undergo substitution reactions where the ammonium ion is replaced by other cations.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride are used.

Substitution: Various metal salts can be used to replace the ammonium ion.

Major Products

Oxidation: Benzoylformic acid.

Reduction: Mandelic acid.

Substitution: Metal mandelates.

Scientific Research Applications

Ammonium mandelate has several applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis and as a chiral auxiliary in asymmetric synthesis.

Biology: It is used in the study of metabolic pathways involving mandelic acid.

Medicine: It has been used as a urinary antiseptic due to its ability to inhibit the growth of bacteria in the urinary tract.

Industry: It is used in the production of certain pharmaceuticals and as an intermediate in the synthesis of other chemical compounds.

Mechanism of Action

The mechanism of action of ammonium mandelate in medical applications involves its conversion to mandelic acid in the body. Mandelic acid has antibacterial properties, which help in treating urinary tract infections. The compound works by disrupting the bacterial cell wall synthesis, leading to the inhibition of bacterial growth .

Comparison with Similar Compounds

Similar Compounds

Mandelic Acid: The parent compound of ammonium mandelate, used in similar applications but with different solubility and reactivity properties.

Methenamine Mandelate: Another derivative of mandelic acid used as a urinary antiseptic.

Benzoylformic Acid: An oxidation product of ammonium mandelate with different chemical properties and applications.

Uniqueness

Ammonium mandelate is unique due to its specific combination of properties, including its solubility in water and its ability to act as a source of mandelic acid in biological systems. This makes it particularly useful in medical applications where controlled release of mandelic acid is desired .

Synthesis routes and methods

Procedure details

Each resulting crystal and, for reference, standard mandelic acid was dissolved in 6N aqueous ammonia and messed up with distilled water to form ammonium mandelate at a concentration of 1.0 w/v%. Optical rotation of the thus formed ammonium mandelate was determined.